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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the solid-
phase extraction (SPE) of the isotopically labeled internal standard, Glyphosate-13C2,15N,
from various matrices. The methodologies outlined are crucial for accurate quantification in

environmental monitoring, food safety analysis, and toxicological studies.

Introduction

Glyphosate is a widely used broad-spectrum herbicide, and its presence in the environment
and food chain is a subject of ongoing scientific scrutiny. Accurate and sensitive quantification
of glyphosate and its primary metabolite, aminomethylphosphonic acid (AMPA), is essential.
The use of isotopically labeled internal standards, such as Glyphosate-13C2,15N, is the gold
standard for achieving high accuracy and precision in analytical methods like liquid
chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for matrix effects and
variations in sample preparation.

Solid-phase extraction (SPE) is a critical sample preparation technique that concentrates the
analyte of interest and removes interfering substances from the sample matrix. This document
details various SPE protocols optimized for the extraction of Glyphosate-13C2,15N, which,
due to its chemical similarity, will have extraction characteristics nearly identical to native
glyphosate.
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Quantitative Data Summary

The following tables summarize the performance of different SPE methods for glyphosate

analysis, which are directly applicable to the extraction of Glyphosate-13C2,15N.

Table 1. SPE Performance in Water Samples

SPE Derivatizati Recovery
RSD (%) LOQ (pglL) Reference
Sorbent on (%)
Anion
Exchange FMOC-CI 67.1-104.0 N/A 0.20 [1]
Resin
Online SPE FMOC-CI 75 - 100 <10 N/A [2]
AFFINIMIP®
None 70 - 96 N/A N/A [3]
Glyphosate
Table 2: SPE Performance in Biological and Food Matrices
. SPE Derivatiza Recovery Referenc
Matrix . RSD (%) LOQ
Sorbent tion (%) e
Cation &
Urine Anion None 79.1-119 4-10 0.48 ng/mL  [4]
Exchange
Oasis HLB
Honey & Oasis FMOC-CI 85-110 <10 0.05 ppm [5][6]
WCX
Honey
(onli N/A eMoc.cl fT 16-7.2 1 gk [7]
nline - 6-7.
105.3 HOK
SPE)
AFFINIMIP
Red Wine ® None 70 - 96 N/A N/A [3]
Glyphosate
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Experimental Protocols

Protocol 1: SPE of Glyphosate-13C2,15N from Water
Samples using Anion Exchange Cartridges

This protocol is suitable for the extraction of glyphosate and its labeled standard from drinking
or environmental water samples. Derivatization with FMOC-CI is performed prior to LC-MS/MS
analysis to enhance chromatographic retention and sensitivity.[1][8]

Materials:

e Anion exchange SPE cartridges

o Water sample

e Glyphosate-13C2,15N standard solution

e Methanol (MeOH)

e Hydrochloric acid (HCI), 50.0 mmol L1

» Borate buffer

e 9-fluorenylmethylchloroformate (FMOC-CI) solution

e Phosphoric acid (H3POa)

Dichloromethane (DCM)

Procedure:

e Sample Preparation:

o To a 100 mL water sample, add the appropriate volume of Glyphosate-13C2,15N internal
standard solution.

o Adjust the sample pH to 6.0.

o SPE Cartridge Conditioning:
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o Condition the anion exchange SPE cartridge by passing 5 mL of MeOH followed by 5 mL
of deionized water.

Sample Loading:

o Load the prepared water sample onto the SPE cartridge at a flow rate of 5.0 mL/min.

Washing:

o Wash the cartridge with 5 mL of deionized water to remove any unbound impurities.

Elution:

o Elute the retained analytes with 5.0 mL of 50.0 mmol L=t HCI at a flow rate of 1.0 mL/min.

Derivatization:

o To the eluate, add borate buffer followed by FMOC-CI solution.[9]
o Vortex the mixture and incubate.
o Add HsPOa to stop the reaction.
e Liquid-Liquid Extraction (LLE) Cleanup:
o Add DCM to the derivatized solution and vortex.

o Allow the layers to separate and collect the aqueous (top) layer for LC-MS/MS analysis.[9]

Protocol 2: SPE of Glyphosate-13C2,15N from Urine
using Mixed-Mode Cation Exchange Cartridges

This protocol describes a method for the determination of glyphosate and its labeled standard
in human urine without a derivatization step.[4]

Materials:

e QOasis MCX SPE cartridges
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e Urine sample

+ Glyphosate-13C2,15N standard solution

o Methanol (MeOH)

e Deionized water

e Formic acid

Procedure:

e Sample Preparation:

o Transfer a 250 pL aliquot of urine into a polypropylene tube.

o Fortify the sample with the Glyphosate-13C2,15N internal standard.

o Vortex the sample vigorously and let it stand at room temperature for 30 minutes.

SPE Cartridge Conditioning:

o Precondition the Oasis MCX cartridge with 2 mL of MeOH followed by 2 mL of deionized
water.

Sample Loading:

o Load the prepared urine sample onto the conditioned cartridge.

Washing:

o Wash the cartridge with 2 mL of deionized water, followed by 2 mL of MeOH.

Elution:

o Elute the analytes from the cartridge with an appropriate volume of elution solvent (e.g.,
methanol with 5% formic acid).

Reconstitution:
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o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a mobile phase-compatible solution (e.g., water:acetonitrile
(95:5, v/v) containing 0.1% formic acid) for LC-MS/MS analysis.[4]

Visualizations

The following diagrams illustrate the experimental workflows for the described SPE protocols.
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Caption: SPE Workflow for Water Samples.
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Caption: SPE Workflow for Urine Samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glyphosate-13c2-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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